Cas no 67711-49-3 (1H-Imidazolium, 1,3-diethyl-)

• Product Name: 1H-Imidazolium, 1,3-diethyl-
• CAS No: 67711-49-3
• MF: C₇H₁₅N₂
• MW: 127.207401514053
• CID: 394244
• PubChem ID: 71374757
• Update Time: 2025-04-19

1H-Imidazolium, 1,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,3-diethyl-
• 1,3-diethyl-1,2-dihydroimidazol-1-ium
• DTXSID40797523
• 1,3-Diethyl-2,3-dihydro-1H-imidazol-1-ium
• 67711-49-3

• Inchi： 1S/C7H14N2/c1-3-8-5-6-9(4-2)7-8/h5-6H,3-4,7H2,1-2H3/p+1
• InChI Key： RYNROCNODWBDCM-UHFFFAOYSA-O
• SMILES： [NH+]1(C=CN(CC)C1)CC

Computed Properties

• Exact Mass: 127.12365
• Monoisotopic Mass: 127.123523487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 7.68